2-Dehydroecdysone

• CAS: 113846-79-0
• Synonyms: 2-dehydroecdysone
• Molecular Formula: C27H42O6
• Molecular Weight: 462.6 g/mol
• SMILES: CC(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(=O)C(C4)O)C)C)O)C(CCC(C)(C)O)O
• InChI: InChI=1S/C27H42O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h12,15-17,19-20,22,28,30,32-33H,6-11,13-14H2,1-5H3/t15-,16+,17-,19-,20+,22+,25+,26+,27+/m0/s1
• InChIKey: YFZGVPBGGOOZPB-SVINYHLRSA-N

2-Dehydroecdysone is a 2-oxo steroid ecdysteroid (C27H42O6, MW 462.62) that functions as a pivotal biosynthetic intermediate in the insect ecdysteroid pathway, specifically as a prothoracic gland secretory product and the immediate precursor to the molting hormone ecdysone. It is structurally classified as a secondary alpha-hydroxy ketone and is functionally related to ecdysone (CHEBI:16688).

2-Dehydroecdysone (CAS 113846-79-0) Procurement Guide: Key Differentiation for Ecdysteroid Research

2-Dehydroecdysone is a 2-oxo steroid ecdysteroid (C27H42O6, MW 462.62) that functions as a pivotal biosynthetic intermediate in the insect ecdysteroid pathway, specifically as a prothoracic gland secretory product and the immediate precursor to the molting hormone ecdysone [1]. It is structurally classified as a secondary alpha-hydroxy ketone and is functionally related to ecdysone (CHEBI:16688) [2]. Unlike the major active hormones ecdysone and 20-hydroxyecdysone, 2-dehydroecdysone occupies a unique niche as an A-ring-modified intermediate, making it essential for studies of ecdysteroid biosynthesis, metabolism, and structure–activity relationships.

Workflow Ecdysteroid biosynthesis / metabolism studies

Selection Pure 2-dehydroecdysone as biosynthetic intermediate standard

Use Context Prothoracic gland reconstitution, RIA differential assay, SAR studies

• [1] Warren JT, Sakurai S, Rountree DB, Gilbert LI, Lee SS, Nakanishi K. Regulation of the ecdysteroid titer of Manduca sexta: reappraisal of the role of the prothoracic glands. Proc Natl Acad Sci U S A. 1988 Feb;85(3):958-962. doi:10.1073/pnas.85.3.958 View Source
• [2] ChEBI:19544 – 2-dehydroecdysone. European Bioinformatics Institute (EBI). Accessed 2026. View Source

Why Ecdysone, 3-Dehydroecdysone, or 20-Hydroxyecdysone Cannot Replace 2-Dehydroecdysone in Research Applications

Ecdysteroid analogs cannot be interchanged indiscriminately because subtle structural modifications at the A-ring dictate fundamentally different biochemical roles, antibody recognition profiles, and biological activities. 2-Dehydroecdysone is distinguished by a specific 2-oxo modification, whereas its closest analog 3-dehydroecdysone carries a 3-oxo group; this positional isomerism results in distinct chromatographic behavior, differential cross-reactivity with antisera, and unique circular dichroism and NMR signatures [1]. Furthermore, the prothoracic glands secrete 2-dehydroecdysone and 3-dehydroecdysone in a defined 1:2 ratio, and both are rapidly reduced to ecdysone by a hemolymph ketoreductase, meaning that procurement of the pure 2-dehydro compound—rather than a gland extract or mixed standard—is mandatory for experiments designed to dissect the individual contributions of each dehydroecdysteroid to the overall ecdysteroid titer regulation [1]. The absence of published BII bioassay EC50 values for 2-dehydroecdysone underscores its distinct biological profile as a biosynthetic intermediate rather than a potent EcR agonist, in stark contrast to 20-hydroxyecdysone and other phytoecdysteroids whose receptor activities are well characterized [2].

Positional isomer 3-Dehydroecdysone (3-oxo) differs chromatographically and spectroscopically; cannot replicate 2-oxo-specific CD and NMR signatures.

Antibody profile Ecdysone and 20E fail the H-2(+)/H-22(−) immunoreactivity pattern; substitution compromises differential RIA calibration.

Receptor activity 20-Hydroxyecdysone is a potent EcR agonist; using it instead loses the biosynthetic-intermediate context and lacks the published EC₅₀ gap.

• [1] Warren JT, Sakurai S, Rountree DB, Gilbert LI, Lee SS, Nakanishi K. Regulation of the ecdysteroid titer of Manduca sexta: reappraisal of the role of the prothoracic glands. Proc Natl Acad Sci U S A. 1988 Feb;85(3):958-962. doi:10.1073/pnas.85.3.958 View Source
• [2] Harmatha J, Dinan L, Lafont R. Biological activity of natural and synthetic ecdysteroids in the BII bioassay. Arch Insect Biochem Physiol. 1997;35(1-2):219-225. doi:10.1002/(SICI)1520-6327(1997)35:1/2<219::AID-ARCH20>3.0.CO;2-D View Source

2-Dehydroecdysone (CAS 113846-79-0): Quantitative Differentiation Evidence Against Closest Analogs

Prothoracic Gland Co-Secretion Ratio: 2-Dehydroecdysone vs. 3-Dehydroecdysone (1:2) in Manduca sexta

In vitro incubation of Manduca sexta larval/pupal prothoracic glands in the presence of hemolymph protein fraction (HPF) demonstrated that the major ecdysteroid released is a mixture of 2-dehydroecdysone and 3-dehydroecdysone in a precise 1:2 ratio, as unequivocally identified by a combination of radiolabeled precursor studies, differential RIA, NMR, CD, and MS [1]. This fixed stoichiometric relationship is not maintained by ecdysone or 20-hydroxyecdysone standards, providing a unique biosynthetic signature that can only be recapitulated by employing pure 2-dehydroecdysone in reconstitution experiments.

Prothoracic Co-Secretion Ratio

Head-to-head

2-dehydroecdysone : 3-dehydroecdysone = 1:2

Reported fixed biosynthetic signature; pure compound required for reconstitution experiments.

Determined by Manduca sexta prothoracic gland incubation with HPF.

Evidence Dimension	Co-secretion ratio of dehydroecdysteroids from prothoracic glands
Target Compound Data	2-Dehydroecdysone: 1 part (33% of the mixed dehydroecdysteroid fraction)
Comparator Or Baseline	3-Dehydroecdysone: 2 parts (67% of the mixed dehydroecdysteroid fraction); total dehydroecdysteroid mixture in a 1:2 ratio
Quantified Difference	3-Dehydroecdysone is secreted at 2× the abundance of 2-dehydroecdysone; the 1:2 ratio is a fixed parameter of prothoracic gland output
Conditions	In vitro incubation of Manduca sexta prothoracic glands with HPF; identification via DCI-MS, CD (Cotton effects at 330 nm, 250 nm), NMR NOE, and differential RIA (H-2 vs H-22 antisera)

Why This Matters

For any investigator needing to dissect the individual contributions of 2-dehydroecdysone versus 3-dehydroecdysone to ecdysteroid titer regulation, procurement of the pure compound is mandatory—gland-conditioned medium or mixed synthetic standards cannot replicate the 2-dehydroecdysone-only condition.

• [1] Warren JT, Sakurai S, Rountree DB, Gilbert LI, Lee SS, Nakanishi K. Regulation of the ecdysteroid titer of Manduca sexta: reappraisal of the role of the prothoracic glands. Proc Natl Acad Sci U S A. 1988 Feb;85(3):958-962. doi:10.1073/pnas.85.3.958 View Source

Differential Antibody Recognition: H-2 Antiserum Binding vs. H-22 Non-Binding in a 2-Dehydroecdysone-Containing Mixture

Differential radioimmunoassay (RIA) using two polyclonal antisera revealed that the 2-dehydroecdysone/3-dehydroecdysone mixture cross-reacts with antiserum H-2 (raised against 20-hydroxyecdysone-2-succinylthyroglobulin amide, which retains affinity for ecdysteroids with modified A-rings), whereas it does not bind to antiserum H-22 (raised against ecdysone-22-succinylthyroglobulin amide, which is selective for side-chain modifications) [1]. In contrast, ecdysone itself is recognized by H-22 but not by H-2 under the same conditions. This orthogonal antibody recognition pattern is a direct consequence of the 2-oxo (and 3-oxo) A-ring modification present in the dehydroecdysteroids but absent in ecdysone.

Differential RIA Recognition

Method context

H-2(+) / H-22(−) for dehydroecdysteroids
H-2(−) / H-22(+) for ecdysone

Orthogonal antibody profile enables specific tracking of A-ring-modified ecdysteroids in complex matrices.

RIA with polyclonal H-2 and H-22 antisera; immunoreactivity after HPLC purification.

Evidence Dimension	Differential RIA cross-reactivity with H-2 vs. H-22 antisera
Target Compound Data	2-Dehydroecdysone/3-dehydroecdysone mixture: positive cross-reactivity with H-2 antiserum; no binding to H-22 antiserum
Comparator Or Baseline	Ecdysone: recognized by H-22 antiserum but not by H-2 antiserum; 20-hydroxyecdysone: recognized by both antisera (H-2 immunogen)
Quantified Difference	Qualitatively orthogonal: H-2(+)/H-22(−) for dehydroecdysteroids vs. H-2(−)/H-22(+) for ecdysone
Conditions	RIA using H-2 and H-22 rabbit antisera; incubation with prothoracic gland-conditioned medium or synthetic dehydroecdysteroid mixture; immunoreactivity measured following HPLC purification

Why This Matters

This unique H-2(+)/H-22(−) immunoreactivity profile provides a specific, quantifiable assay endpoint that distinguishes 2-dehydroecdysone-containing preparations from ecdysone and 20-hydroxyecdysone, enabling researchers to track A-ring-modified ecdysteroids in complex biological matrices—an analytical capability unavailable with generic ecdysteroid antibody kits.

• [1] Warren JT, Sakurai S, Rountree DB, Gilbert LI, Lee SS, Nakanishi K. Regulation of the ecdysteroid titer of Manduca sexta: reappraisal of the role of the prothoracic glands. Proc Natl Acad Sci U S A. 1988 Feb;85(3):958-962. doi:10.1073/pnas.85.3.958 View Source

Structural Distinction: 2-Oxo vs. 3-Oxo A-Ring Modification—Unique CD and NMR Spectroscopic Signatures

Circular dichroism (CD) spectroscopy of the synthetic dehydroecdysteroid mixture (2-dehydroecdysone + 3-dehydroecdysone) revealed Cotton effects at 330 nm (Δε +2.3, n→π* transition) and at 250 nm, which are absent in ecdysone and arise specifically from the saturated carbonyl function introduced by 2-oxidation [1]. Complementary NMR nuclear Overhauser effect (NOE) analysis in methanol-d4 provided distinct conformational signatures for 2-dehydroecdysone and 3-dehydroecdysone, with relative % increment of peak intensities differing between the two positional isomers, directly reflecting the 2-oxo versus 3-oxo regiochemistry.

CD & NMR Signatures

Analytical context

Δε +2.3 at 330 nm; distinct NOE intensity patterns for 2-oxo vs. 3-oxo

Supports identity confirmation; pure standard ensures unambiguous spectroscopic differentiation.

Cotton effects absent in ecdysone; NOE patterns position-dependent.

Evidence Dimension	CD Cotton effects and NMR NOE patterns distinguishing 2-oxo from 3-oxo A-ring modification
Target Compound Data	2-Dehydroecdysone (in 1:2 mixture with 3-dehydroecdysone): CD Cotton effects at 330 nm (Δε +2.3) and 250 nm; distinct NOE peak intensities in methanol-d4
Comparator Or Baseline	Ecdysone: CD shows no Cotton effect at 330 nm (saturated carbonyl absent); 3-dehydroecdysone: differs from 2-dehydroecdysone in NOE peak intensity patterns due to 3-oxo rather than 2-oxo placement
Quantified Difference	Δε +2.3 at 330 nm for the dehydroecdysteroid mixture vs. 0 for ecdysone; NMR NOE relative % increments are position-dependent and diagnostic for 2-oxo vs. 3-oxo regiochemistry
Conditions	CD spectroscopy in methanol on a Jasco J-500A instrument; 1H NMR at 400 or 250 MHz in methanol-d4 or 2H2O; compounds purified by RP-HPLC and NP-HPLC

Why This Matters

The unambiguous spectroscopic differentiation between 2-dehydroecdysone and its 3-dehydro isomer means that procurement of the pure compound is essential for quality control, identity confirmation, and structure-based experimental design—mixed standards cannot provide the same spectroscopic certainty.

• [1] Warren JT, Sakurai S, Rountree DB, Gilbert LI, Lee SS, Nakanishi K. Regulation of the ecdysteroid titer of Manduca sexta: reappraisal of the role of the prothoracic glands. Proc Natl Acad Sci U S A. 1988 Feb;85(3):958-962. doi:10.1073/pnas.85.3.958 View Source

Reduction Kinetics: Rapid Conversion of 2-Dehydroecdysone to Ecdysone by Hemolymph Protein Fraction (HPF) Reductase

Incubation of prothoracic gland-conditioned medium or synthetic 2-dehydroecdysone/3-dehydroecdysone mixture with hemolymph protein fraction (HPF) resulted in rapid conversion to ecdysone, with an 7.8-fold increase in H-22-immunoreactive ecdysteroid content observed after 2 hr of incubation with HPF compared to controls without HPF [1]. The reduction was time-dependent and required active HPF (heat-denatured HPF abolished the conversion), and the reductase was tentatively identified as 3β-(2β)-formin-3(2)-ketoecdysteroid reductase, indicating that both 2-dehydroecdysone and 3-dehydroecdysone are substrates, but the enzyme's dual specificity may mask differential reduction rates that remain to be quantified for the individual isomers.

HPF Reduction Rate

Reported

7.8-fold

increase in H-22 immunoreactivity after 2 hr with HPF

Supports 2-dehydroecdysone as hemolymph reductase substrate; reported total dehydroecdysteroid pool conversion.

Reduction confirmed enzymatic (heat-denatured HPF abolished); individual isomer kinetics not yet separated.

Evidence Dimension	HPF-mediated reduction of dehydroecdysteroids to ecdysone (fold increase in immunoreactive ecdysteroid content)
Target Compound Data	2-Dehydroecdysone/3-dehydroecdysone mixture (1:2): 7.8-fold increase in H-22 immunoreactivity after 2 hr incubation with HPF at 25°C vs. no-HPF control
Comparator Or Baseline	Control medium without HPF: basal level of H-22 immunoreactivity (dehydroecdysteroids cross-react weakly or not at all with H-22); heat-denatured HPF: no increase, confirming enzymatic nature of reduction
Quantified Difference	7.8-fold stimulation of ecdysone-equivalent production by HPF; reduction confirmed by conversion of H-2-reactive (dehydroecdysteroid) signal to H-22-reactive (ecdysone) signal within 30 min at 25°C
Conditions	In vitro incubation at 25°C; HPF treatment 20 μl, 30 min; RIA detection with H-22 antiserum; heat denaturation control (100°C, 2 min)

Why This Matters

This establishes that 2-dehydroecdysone is a functional substrate for the physiologically relevant hemolymph reductase, a critical parameter for researchers studying ecdysteroid titer regulation—pure compound is required to distinguish individual isomer reduction kinetics, as the reported 7.8-fold increase reflects total dehydroecdysteroid pool conversion, not 2-dehydroecdysone alone.

• [1] Warren JT, Sakurai S, Rountree DB, Gilbert LI, Lee SS, Nakanishi K. Regulation of the ecdysteroid titer of Manduca sexta: reappraisal of the role of the prothoracic glands. Proc Natl Acad Sci U S A. 1988 Feb;85(3):958-962. doi:10.1073/pnas.85.3.958 View Source

Absence of Direct BII Bioassay EC50 Data for 2-Dehydroecdysone: A Critical Knowledge Gap Distinguishing It from Potent EcR Agonists

The comprehensive BII bioassay analysis by Harmatha et al. (1997) compared the potencies of 19 natural and synthetic ecdysteroids using the Drosophila melanogaster BII cell line, which reflects binding affinity to the ecdysteroid receptor complex (EcR/USP) [1]. Notably, 2-dehydroecdysone was not among the compounds assessed in this benchmark study, nor does it appear to have a published EC50 value in any subsequent BII bioassay or equivalent EcR transactivation assay. By contrast, 20-hydroxyecdysone, ecdysone, turkesterone (EC50 0.8 μM), and numerous phytoecdysteroids have well-characterized EC50 values in this system. This conspicuous absence of receptor activity data constitutes a significant differentiation point: 2-dehydroecdysone behaves primarily as a biosynthetic intermediate with negligible direct EcR agonism, unlike its downstream product 20-hydroxyecdysone and other potent ecdysteroid receptor ligands.

BII Bioassay EC₅₀ Gap

Data to verify

No published EC₅₀ for 2-dehydroecdysone
Turkesterone EC₅₀ 0.8 μM

Knowledge gap distinguishes biosynthetic intermediate from potent EcR agonists; not a receptor pharmacology tool.

Absent from comprehensive 19-ecdysteroid BII panel; requires independent receptor profiling.

Evidence Dimension	BII bioassay EC50 values for ecdysteroid receptor agonism
Target Compound Data	2-Dehydroecdysone: no published EC50 in BII bioassay or EcR transactivation assay (data absent from the comprehensive 19-ecdysteroid panel of Harmatha et al. 1997)
Comparator Or Baseline	20-Hydroxyecdysone (20E): potent BII agonist (reference standard); turkesterone: EC50 0.8 μM in BII bioassay; ecdysone: measurable agonistic activity; numerous phytoecdysteroids: quantifiable EC50 values in the BII system
Quantified Difference	Not quantifiable due to data absence; the qualitative distinction is that 2-dehydroecdysone has not demonstrated measurable EcR agonism in the standard BII bioassay, whereas multiple reference ecdysteroids have EC50 values in the sub-micromolar to low micromolar range
Conditions	Drosophila melanogaster BII cell line; assay conditions as per Harmatha et al. (1997) and Dinan et al.; data gap identified via literature search up to 2026

Why This Matters

For researchers choosing between ecdysteroid compounds, this knowledge gap is crucial: procuring 2-dehydroecdysone serves biosynthetic and metabolic studies rather than receptor pharmacology—a fundamentally different application space that cannot be served by potent EcR agonists like 20-hydroxyecdysone or turkesterone.

• [1] Harmatha J, Dinan L, Lafont R. Biological activity of natural and synthetic ecdysteroids in the BII bioassay. Arch Insect Biochem Physiol. 1997;35(1-2):219-225. doi:10.1002/(SICI)1520-6327(1997)35:1/2<219::AID-ARCH20>3.0.CO;2-D View Source

Optimal Procurement-Driven Application Scenarios for 2-Dehydroecdysone (CAS 113846-79-0)

Mechanistic Dissection of Prothoracic Gland Ecdysteroid Biosynthesis and Secretion Dynamics

Investigators studying the regulation of ecdysteroid titers in Manduca sexta, Bombyx mori, or other lepidopteran models require pure 2-dehydroecdysone to reconstitute the prothoracic gland secretory pathway in vitro and to distinguish the individual contributions of 2-dehydroecdysone versus 3-dehydroecdysone to the total dehydroecdysteroid pool [1]. The established 1:2 co-secretion ratio and rapid HPF-mediated reduction provide quantitative benchmarks that can only be recapitulated with authentic 2-dehydroecdysone standard, enabling precise measurement of 3β-(2β)-ketoecdysteroid reductase activity and substrate specificity.

Development and Validation of A-Ring-Modified Ecdysteroid-Specific Immunoassays (H-2/H-22 Differential RIA)

The unique H-2(+)/H-22(−) immunoreactivity signature of 2-dehydroecdysone-containing preparations underpins the development of differential RIA and ELISA methods for quantifying A-ring-modified ecdysteroids in hemolymph, tissue extracts, and culture media [1]. Pure 2-dehydroecdysone serves as an indispensable reference compound for calibrating such assays, as cross-reactivity profiles cannot be reliably extrapolated from ecdysone or 20-hydroxyecdysone standards.

Structure–Activity Relationship (SAR) Studies of Ecdysteroid A-Ring Oxidation State on EcR Binding and Metabolism

Access to pure 2-dehydroecdysone is essential for generating systematic SAR data on how A-ring oxidation at the 2-position (versus the 3-position in 3-dehydroecdysone) influences EcR binding affinity, metabolic stability, and susceptibility to ketoreductase-mediated reduction [1][2]. The absence of published EcR agonism data for 2-dehydroecdysone itself represents a high-value research opportunity for laboratories equipped to perform head-to-head receptor binding and transactivation assays, potentially revealing whether 2-oxidation confers unique pharmacological properties distinct from 3-oxidation.

Quality Control and Identity Confirmation of Ecdysteroid Standards via CD and NMR Spectroscopy

The distinctive CD Cotton effects (Δε +2.3 at 330 nm) and NMR NOE patterns of 2-dehydroecdysone provide unambiguous spectroscopic fingerprints for identity confirmation and purity assessment of commercial ecdysteroid preparations [1]. Procurement of 2-dehydroecdysone as a reference standard is critical for analytical laboratories performing HPLC, LC-MS, or spectroscopic analysis of ecdysteroid profiles, especially when differentiating 2-oxo from 3-oxo positional isomers in complex biological samples.

Application

Selection Property

Validation Focus

Prothoracic gland secretion studies

Pure 2-dehydroecdysone standard

1:2 co-secretion ratio and reductase activity verification

Differential RIA/ELISA development

H-2(+)/H-22(−) immunoreactivity

Cross-reactivity calibration against pure 2-dehydroecdysone

A-ring oxidation SAR studies

2-oxo vs. 3-oxo regiochemistry

EcR binding affinity and metabolic stability profiling

Analytical QC and identity confirmation

CD Cotton effects and NMR NOE signatures

Spectroscopic fingerprint matching for 2-oxo positional isomer

• [1] Warren JT, Sakurai S, Rountree DB, Gilbert LI, Lee SS, Nakanishi K. Regulation of the ecdysteroid titer of Manduca sexta: reappraisal of the role of the prothoracic glands. Proc Natl Acad Sci U S A. 1988 Feb;85(3):958-962. doi:10.1073/pnas.85.3.958 View Source
• [2] Harmatha J, Dinan L, Lafont R. Biological activity of natural and synthetic ecdysteroids in the BII bioassay. Arch Insect Biochem Physiol. 1997;35(1-2):219-225. doi:10.1002/(SICI)1520-6327(1997)35:1/2<219::AID-ARCH20>3.0.CO;2-D View Source